An In-depth Technical Guide to the Physical Properties of Alloy 41 at High Temperatures
An In-depth Technical Guide to the Physical Properties of Alloy 41 at High Temperatures
Introduction
Alloy 41, also known by its trade names René 41, Haynes® R-41, and its UNS designation N07041, is a precipitation-hardenable, nickel-chromium superalloy renowned for its exceptional high-strength and corrosion resistance at elevated temperatures.[1][2][3] Developed for demanding applications in the aerospace and gas turbine industries, its properties are critically dependent on its heat treatment condition.[2][4][5] This technical guide provides a comprehensive overview of the key physical and mechanical properties of Alloy 41 at high temperatures, details the experimental protocols used to determine these properties, and visualizes the relationships between temperature and material behavior. This document is intended for researchers, scientists, and materials engineers working with high-performance alloys in extreme environments.
General Physical Properties
Alloy 41 possesses a combination of physical properties that make it suitable for high-temperature structural applications. Its density and melting range are fundamental parameters for design and performance considerations.
| Property | Value |
| Density | 8.25 g/cm³ (0.298 lb/in³)[1][4][6] |
| Melting Range | 1232 - 1391 °C (2250 - 2535 °F)[1][4] |
Thermal Properties at Elevated Temperatures
The thermal properties of Alloy 41, including its coefficient of thermal expansion and thermal conductivity, are crucial for understanding its dimensional stability and heat transfer characteristics at high temperatures.
Coefficient of Thermal Expansion
The mean coefficient of thermal expansion for Alloy 41 increases with temperature, a critical consideration for managing thermal stresses in component design.
| Temperature Range (°C) | Mean Coefficient of Thermal Expansion (10⁻⁶/°C) |
| 21 - 93 | 12.1[3] |
| 21 - 316 | 12.6[3] |
| 21 - 538 | 13.5[3][4] |
| 21 - 649 | 14.0[3] |
| 21 - 760 | 14.8[3] |
| 21 - 871 | 15.8[3] |
| 21 - 982 | 16.7[3] |
Thermal Conductivity
The thermal conductivity of Alloy 41 also exhibits a positive correlation with temperature, impacting heat dissipation in high-temperature applications.
| Temperature (°C) | Thermal Conductivity (W/m·K) |
| 149 | 11.5[3][4] |
| 316 | 14.7[1][3] |
| 538 | 18.9[1][3] |
| 649 | 21.1[1][3] |
| 760 | 23.2[1][3] |
| 871 | 25.2[1][3] |
Mechanical Properties at Elevated Temperatures
The mechanical properties of Alloy 41 are highly dependent on its heat treatment. The data presented below is for material in the solution-treated and aged condition, a common heat treatment for optimizing high-temperature strength.[1][3]
Young's Modulus
The stiffness of Alloy 41, as represented by its Young's Modulus, decreases as the temperature increases.
| Temperature (°C) | Young's Modulus (GPa) |
| 20 | 218[1][3] |
| 100 | 214[1] |
| 315 | 202[1] |
| 540 | 188[1] |
| 650 | 179[1] |
| 760 | 171[1] |
| 871 | 160[1] |
Tensile Properties
The tensile strength and ductility of Alloy 41 vary significantly with temperature. The following table summarizes the ultimate tensile strength, 0.2% yield strength, and elongation at various elevated temperatures for solution-treated and aged Alloy 41.
| Temperature (°C) | Ultimate Tensile Strength (MPa) | 0.2% Yield Strength (MPa) | Elongation (%) |
| 20 | 1420[1] | 1062[1] | 14[1] |
| 540 | 1400[1] | 1014[1] | 14[1] |
| 649 | 1117[2] | 765.3[2] | 14[2] |
| 760 | 1103[1] | 938[1] | 11[1] |
| 871 | 710.2[2] | 579.2[2] | 11[2] |
Experimental Protocols
The determination of the physical and mechanical properties of Alloy 41 at high temperatures is governed by standardized experimental procedures to ensure accuracy and comparability of data.
Tensile Testing at Elevated Temperatures (ASTM E21)
Elevated temperature tensile tests are conducted in accordance with ASTM E21 - "Standard Test Methods for Elevated Temperature Tension Tests of Metallic Materials".[2][4][7][8][9]
-
Specimen Preparation: Test specimens are machined from the alloy in the desired heat-treated condition. The dimensions of the specimens conform to the specifications outlined in ASTM E8/E8M.
-
Heating: The specimen is placed in a furnace and heated to the desired test temperature. The temperature is monitored and controlled using thermocouples attached to the specimen's gauge section.
-
Loading: A uniaxial tensile load is applied to the specimen at a controlled strain rate.
-
Data Acquisition: The load and the corresponding elongation of the specimen are continuously recorded. An extensometer is used to accurately measure the strain within the gauge length.
-
Properties Determined: From the load-elongation curve, the ultimate tensile strength, 0.2% offset yield strength, and elongation are determined.
Creep and Stress-Rupture Testing (ASTM E139)
Creep and stress-rupture properties are determined following ASTM E139 - "Standard Test Methods for Conducting Creep, Creep-Rupture, and Stress-Rupture Tests of Metallic Materials".[6][10][11][12][13]
-
Specimen Preparation: Similar to tensile testing, specimens are machined to standard dimensions.
-
Test Setup: The specimen is subjected to a constant tensile load at a constant elevated temperature.
-
Data Collection: For creep tests, the elongation of the specimen is measured over time. For stress-rupture tests, the time to fracture is recorded.
-
Analysis: The data is used to determine the creep rate and the stress-rupture life of the material under specific temperature and stress conditions.
Linear Thermal Expansion (ASTM E228)
The coefficient of linear thermal expansion is measured using a dilatometer according to ASTM E228 - "Standard Test Method for Linear Thermal Expansion of Solid Materials With a Push-Rod Dilatometer".[5][14][15][16][17]
-
Methodology: A specimen of the alloy is placed in the dilatometer and heated in a controlled manner. The change in the specimen's length is measured by a push-rod and a displacement sensor as the temperature is increased.
-
Calculation: The coefficient of thermal expansion is calculated from the measured change in length and the corresponding change in temperature.
Thermal Diffusivity and Conductivity (ASTM E1461)
Thermal diffusivity is often measured using the flash method as described in ASTM E1461 - "Standard Test Method for Thermal Diffusivity by the Flash Method".[1][3][18][19][20]
-
Procedure: One side of a small, disk-shaped specimen is subjected to a short pulse of energy from a laser or flash lamp. An infrared detector measures the temperature change on the opposite face of the specimen as a function of time.
-
Calculation: The thermal diffusivity is calculated from the thickness of the specimen and the time it takes for the rear face to reach a certain percentage of its maximum temperature rise. The thermal conductivity can then be calculated if the specific heat capacity and density are known.
Visualizations
The following diagrams illustrate key relationships and workflows related to the high-temperature properties of Alloy 41.
Caption: Effect of Increasing Temperature on Mechanical Properties of Alloy 41.
Caption: Workflow for Elevated Temperature Tensile Testing of Alloy 41.
Caption: Heat Treatment Process for Optimizing Alloy 41 Properties.
References
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- 8. img.antpedia.com [img.antpedia.com]
- 9. wmtr.com [wmtr.com]
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- 14. trl.com [trl.com]
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